Cas no 1932435-72-7 (tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate)

• Product Name: tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate
• CAS No: 1932435-72-7
• MF: C₁₀H₁₉NO₄
• MW: 217.2622
• MDL: MFCD31925441
• CID: 4724057
• PubChem ID: 68826972
• Update Time: 2025-11-02

tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• CPD3207
• tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate
• (3R,4S)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid tert-butyl ester
• (3R,4S)-4-Boc-3-hydroxytetrahydropyran
• P20267
• t-Butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate
• MFCD31925441
• CS-0185113
• AT31599
• BS-43453
• TERT-BUTYL RAC-((3R,4S)-3-HYDROXYTETRAHYDRO-2H-PYRAN-4-YL)CARBAMATE
• 1932435-72-7
• tert-butyl N-[(3R,4S)-3-hydroxyoxan-4-yl]carbamate
• SCHEMBL3886175
• tert-butylN-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate

• MDL： MFCD31925441
• Inchi： InChI=1S/C10H19NO4/c1-10(2,3)15-9(13)11-7-4-5-14-6-8(7)12/h7-8,12H,4-6H2,1-3H3,(H,11,13)/t7-,8-/m0/s1
• InChI Key： KWKVNKDJIRDXRH-YUMQZZPRSA-N
• SMILES： CC(C)(C)OC(=O)NC1CCOCC1O

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate

Comprehensive Overview of tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate (CAS No. 1932435-72-7)

The compound tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate (CAS No. 1932435-72-7) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique stereochemical configuration, featuring a hydroxytetrahydropyran core, makes it a valuable building block for the development of bioactive molecules. This article delves into its structural properties, synthetic applications, and relevance in modern drug discovery, addressing frequently searched topics such as chiral synthesis, carbamate protection, and tetrahydropyran derivatives.

Structurally, tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate combines a tetrahydropyran ring with a tert-butoxycarbonyl (Boc) protecting group, a combination frequently explored in peptide chemistry and medicinal chemistry. The presence of the hydroxyl group at the 3-position introduces additional functionality, enabling further derivatization. Researchers often search for Boc-protected amines and stereoselective synthesis methods, highlighting the compound's role in optimizing reaction pathways for complex molecules.

In pharmaceutical applications, this compound serves as a precursor for protease inhibitors and glycosidase inhibitors, aligning with current trends in targeting enzymatic pathways. Its chiral purity is critical for ensuring the efficacy of final drug products, a topic frequently queried in asymmetric synthesis forums. Recent studies also emphasize its potential in fragment-based drug design, where small molecules like this are used to probe protein binding sites.

From a synthetic perspective, the tert-butyl carbamate group offers stability under acidic conditions, a feature often discussed in protective group strategies. The compound’s compatibility with Grignard reactions and cross-coupling methodologies further broadens its utility. Laboratories frequently seek protocols for its scale-up production, reflecting industrial demand for high-yield processes.

Environmental and regulatory considerations are also pertinent. While not classified as hazardous, its synthesis often involves green chemistry principles, a trending topic in sustainable research. Analytical techniques like HPLC and chiral SFC are commonly employed to verify its purity, addressing quality control concerns raised in pharmaceutical manufacturing discussions.

In summary, tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate (CAS No. 1932435-72-7) exemplifies the intersection of stereochemistry and medicinal chemistry. Its versatility in synthesis and drug development ensures its continued relevance, while advancements in catalytic asymmetric methods promise further optimization. This aligns with broader industry shifts toward precision synthesis and targeted therapeutics.